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Compound of Interest

Compound Name: 2-Bromo-1,3-dichlorobenzene

Cat. No.: B155771 Get Quote

Essential Safety and Handling Guide for 2-Bromo-
1,3-dichlorobenzene
This guide provides crucial safety and logistical information for handling 2-Bromo-1,3-
dichlorobenzene, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and proper chemical

management.

Physicochemical and Hazard Data
2-Bromo-1,3-dichlorobenzene is a halogenated aromatic compound.[1] It is important to be

aware of its properties to handle it safely. This substance is classified as causing skin and

serious eye irritation, and may cause respiratory irritation.[2][3] It is also toxic to aquatic life with

long-lasting effects.[4]
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Property Value

Molecular Formula C₆H₃BrCl₂[1][5]

Molecular Weight 225.89 g/mol [2]

Appearance
White to cream or light yellow crystals, powder,

or fused solid[3][5][6]

Melting Point 57.0 - 67.0 °C[5]

Boiling Point ~243 °C[3]

Flash Point > 110 °C[7]

Solubility
Limited solubility in water, moderately soluble in

organic solvents[1]

Vapor Pressure 0.0549 mmHg at 25°C[6]

Personal Protective Equipment (PPE)
While specific occupational exposure limits for 2-Bromo-1,3-dichlorobenzene have not been

established by regulatory bodies, a conservative approach to personal protection is mandatory.

[8] The following table summarizes the required PPE for handling this chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/19393-92-1/
https://www.thermofisher.com/order/catalog/product/L11062.14
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1_4-dichlorobenzene
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21904&PLANT=d__ALF
https://www.thermofisher.com/order/catalog/product/L11062.14
https://www.echemi.com/products/pd180521117159-1-bromo-2-6-dichlorobenzene.html
https://www.thermofisher.com/order/catalog/product/L11062.14
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB21904&PLANT=d__ALF
https://www.fishersci.dk/store/msds?partNumber=10510532&countryCode=DK&language=en
https://cymitquimica.com/cas/19393-92-1/
https://www.echemi.com/products/pd180521117159-1-bromo-2-6-dichlorobenzene.html
https://www.benchchem.com/product/b155771?utm_src=pdf-body
https://kscl.co.in/wp-content/uploads/2022/01/4-Bromo-1-2-Dichlorobenzene-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Standard

Eye and Face Protection
Safety goggles or a face

shield.

Comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[4]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).
EU standard EN 374.[3][7]

Skin and Body Protection

Lab coat and appropriate

protective clothing to prevent

skin exposure.[3][7]

N/A

Respiratory Protection

Not required for small-scale

use with adequate ventilation.

For large-scale use or in case

of emergency, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[3][7]

Follow OSHA 29 CFR

1910.134 or European

Standard EN 149.

Operational and Disposal Plans
Adherence to the following step-by-step protocols is critical for minimizing exposure and

ensuring safe disposal.

Experimental Protocols
1. Personal Protective Equipment (PPE) Donning and Doffing Procedure:

Donning (Putting On):

Lab Coat: Put on a clean, buttoned lab coat.

Gloves: Select nitrile rubber gloves. Inspect for any tears or holes. Pull the cuffs of the

gloves over the cuffs of your lab coat sleeves.

Eye Protection: Put on your safety goggles or face shield.
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Doffing (Taking Off):

Gloves: Remove gloves by peeling them off from the cuff towards the fingertips, turning

them inside out. Avoid touching the outer surface with bare skin.

Lab Coat: Remove your lab coat, folding the contaminated side inward.

Eye Protection: Remove your eye protection.

Hand Washing: Wash your hands thoroughly with soap and water.

2. Chemical Handling Protocol:

Ventilation: Always handle 2-Bromo-1,3-dichlorobenzene in a well-ventilated chemical

fume hood.[8] Ensure that an eyewash station and safety shower are readily accessible.[8]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[4] Do not inhale dust or vapors.

[3][4]

Dispensing: Carefully weigh or measure the required amount. Keep the container tightly

closed when not in use.[8]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the chemical.[4]

3. Spill Management Protocol:

Evacuate: If a spill occurs, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible material such as sand, silica

gel, or vermiculite.[4]

Collection: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[4]
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Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water.

PPE: Wear all required personal protective equipment during the entire cleanup process.

4. Waste Disposal Protocol:

Waste Characterization: 2-Bromo-1,3-dichlorobenzene and any contaminated materials

(e.g., gloves, absorbent materials) must be treated as hazardous waste.

Containerization: Collect waste in a suitable, closed, and properly labeled container.

Disposal Method: Dispose of the waste material through an approved waste disposal plant.

This may involve dissolving the material in a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber.

Regulatory Compliance: All disposal practices must comply with local, regional, and national

hazardous waste regulations.[4] Do not flush into surface water or the sanitary sewer

system.[4]

Safety Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-1,3-
dichlorobenzene, from preparation to disposal.
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Caption: Safe handling workflow for 2-Bromo-1,3-dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

